(S)-2-Amino-N-cyclopropyl-N-((S)-1-methylpiperidin-3-yl)propanamide

• IUPAC Name: (2S)-2-amino-N-cyclopropyl-N-[(3S)-1-methylpiperidin-3-yl]propanamide
• InChI: InChI=1S/C12H23N3O/c1-9(13)12(16)15(10-5-6-10)11-4-3-7-14(2)8-11/h9-11H,3-8,13H2,1-2H3/t9-,11-/m0/s1
• InChI Key: HNGGYBXVWVGZEZ-ONGXEEELSA-N
• Canonical SMILES: CC(C(=O)N(C1CC1)C2CCCN(C2)C)N
• Isomeric SMILES: C[C@@H](C(=O)N([C@H]1CCCN(C1)C)C2CC2)N
• Molecular Formula: C12H23N3O
• Molecular Weight: 225.33 g/mol

Description

(S)-2-Amino-N-cyclopropyl-N-((S)-1-methylpiperidin-3-yl)propanamide is a chiral amide derivative characterized by a propanamide backbone substituted with a cyclopropyl group and a (S)-1-methylpiperidin-3-yl moiety at the amide nitrogen. The compound’s structural complexity arises from the rigid cyclopropyl ring and the piperidine-derived substituent, which influence its physicochemical properties and pharmacokinetic behavior .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-2-Amino-N-cyclopropyl-N-((S)-1-methylpiperidin-3-yl)propanamide typically involves multiple steps, starting from readily available starting materials. One common approach includes the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through cyclization reactions involving appropriate precursors, such as 1,2-diamines and sulfonium salts.

Introduction of the Cyclopropyl Group: The cyclopropyl group can be introduced via cyclopropanation reactions, often using reagents like diazomethane or Simmons-Smith reagents.

Amide Bond Formation: The final step involves the formation of the amide bond, typically through the reaction of a carboxylic acid derivative with an amine under appropriate conditions.

Industrial Production Methods

Industrial production methods for this compound may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Techniques such as continuous flow chemistry and catalytic processes may be employed to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

(S)-2-Amino-N-cyclopropyl-N-((S)-1-methylpiperidin-3-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the amide nitrogen or the cyclopropyl group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents.

Substitution: Various nucleophiles, such as amines, alcohols, and thiols.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

(S)-2-Amino-N-cyclopropyl-N-((S)-1-methylpiperidin-3-yl)propanamide has several scientific research applications, including:

Medicinal Chemistry: The compound is investigated for its potential as a therapeutic agent, particularly in the treatment of neurological disorders and as an enzyme inhibitor.

Biological Studies: It is used in studies to understand its interactions with biological targets, such as enzymes and receptors.

Pharmaceutical Development: The compound is explored for its potential use in drug formulations and as a lead compound in drug discovery.

Industrial Applications: It may be used in the synthesis of other complex molecules and as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism of action of (S)-2-Amino-N-cyclopropyl-N-((S)-1-methylpiperidin-3-yl)propanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or modulator of these targets, affecting various biochemical pathways. Detailed studies on its binding affinity, selectivity, and downstream effects are essential to fully understand its mechanism of action .

Comparison with Similar Compounds

Structural Analysis

• Cyclopropyl vs. Alkyl Groups : The cyclopropyl group in the target compound introduces steric rigidity and metabolic stability compared to ethyl or benzyl substituents. This may reduce enzymatic degradation but could limit conformational flexibility required for receptor binding .
• Benzyl-Piperidine Hybrid (CAS 1216635-36-7) : The benzyl group increases molecular weight and lipophilicity, favoring membrane permeability but risking solubility issues .

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	Ethyl Analog	Pyridazinyl Analog	Benzyl-Piperidine Hybrid
LogP (Predicted)	~1.8 (moderate lipophilicity)	~1.3	~0.9	~2.5
Solubility (mg/mL)	~10 (aqueous)	~15	~25	~5
Metabolic Stability	High (cyclopropyl rigidity)	Moderate (ethyl oxidation)	Low (pyridazine metabolism)	Moderate (benzyl oxidation)

• Key Trends :
  • Cyclopropyl and benzyl groups enhance metabolic stability but reduce solubility.
  • Pyridazine derivatives show improved solubility due to polar heterocycles but may suffer from rapid hepatic clearance .

Biological Activity

(S)-2-Amino-N-cyclopropyl-N-((S)-1-methylpiperidin-3-yl)propanamide, also referred to by its CAS number 926256-17-9, is a compound of considerable interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, pharmacological properties, and relevant case studies.

• Molecular Formula : C$_{12}$H$_{23}$N$_3$O
• Molecular Weight : 225.33 g/mol
• CAS Number : 926256-17-9

(S)-2-Amino-N-cyclopropyl-N-((S)-1-methylpiperidin-3-yl)propanamide is primarily investigated for its role as a modulator of neurotransmitter systems. Its structure suggests potential interactions with various receptors, particularly those involved in pain modulation and neurological disorders.

Key Mechanisms:

• Receptor Modulation : The compound is believed to interact with sigma receptors, which are implicated in pain perception and neuroprotection.
• Inhibition of Neurotransmitter Uptake : Preliminary studies indicate that it may inhibit the reuptake of certain neurotransmitters, enhancing their availability in the synaptic cleft.

Analgesic Properties

Research has shown that (S)-2-Amino-N-cyclopropyl-N-((S)-1-methylpiperidin-3-yl)propanamide exhibits significant analgesic properties. In animal models, it has demonstrated efficacy comparable to established analgesics, suggesting its potential as a novel pain management therapy.

Anti-inflammatory Effects

The compound has also been evaluated for anti-inflammatory activity. Studies indicate that it may reduce inflammation through the inhibition of pro-inflammatory cytokines and mediators, which could be beneficial in treating conditions like arthritis and other inflammatory diseases.

Case Studies and Research Findings

Several studies have been conducted to explore the biological activity of this compound:

• Pain Management Study :
  • In a controlled study involving rodents, (S)-2-Amino-N-cyclopropyl-N-((S)-1-methylpiperidin-3-yl)propanamide was administered to evaluate its analgesic effects.
  • Results showed a significant reduction in pain response compared to placebo controls, with an effective dose range identified between 5 mg/kg and 15 mg/kg .
• Inflammation Model :
  • A model of induced inflammation in rats was used to assess the anti-inflammatory properties.
  • The compound reduced swelling and pain scores significantly at doses of 10 mg/kg and above, indicating its potential utility in treating inflammatory conditions .

Comparative Analysis

To better understand the efficacy of (S)-2-Amino-N-cyclopropyl-N-((S)-1-methylpiperidin-3-yl)propanamide, a comparison with other known compounds is useful:

Compound Name	Mechanism	Efficacy (ED50)	Notes
(S)-2-Amino-N-cyclopropyl-N-((S)-1-methylpiperidin-3-yl)propanamide	Sigma receptor modulation	10 mg/kg	Significant analgesic and anti-inflammatory effects
CGP 28238	COX inhibition	0.05 mg/kg	Potent anti-inflammatory with gastrointestinal safety
Compound C	AMPK inhibition	Varies	Effective against glioma but with cytotoxicity concerns